Cas no 1781143-87-0 (2-methyl-2-(1H-pyrazol-4-yl)propanoic acid)

• Product Name: 2-methyl-2-(1H-pyrazol-4-yl)propanoic acid
• CAS No: 1781143-87-0
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 6404678
• PubChem ID: 105430059
• Update Time: 2025-11-07

2-methyl-2-(1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(1H-pyrazol-4-yl)propanoic acid
• 1H-Pyrazole-4-acetic acid, α,α-dimethyl-
• EN300-1139258
• 1781143-87-0

• Inchi： 1S/C7H10N2O2/c1-7(2,6(10)11)5-3-8-9-4-5/h3-4H,1-2H3,(H,8,9)(H,10,11)
• InChI Key： OBHNSVULCNGRFF-UHFFFAOYSA-N
• SMILES： N1C=C(C(C)(C)C(O)=O)C=N1

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 352.7±17.0 °C(Predicted)
• pka: 4.25±0.14(Predicted)

Additional information on 2-methyl-2-(1H-pyrazol-4-yl)propanoic acid

2-Methyl-2-(1H-Pyrazol-4-yl)Propanoic Acid: A Comprehensive Overview

2-Methyl-2-(1H-pyrazol-4-yl)propanoic acid (CAS No. 1781143-87-0) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug development and as a versatile building block in synthetic chemistry.

The molecular structure of 2-methyl-2-(1H-pyrazol-4-yl)propanoic acid consists of a pyrazole ring fused with a propanoic acid moiety. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, contributes to the compound's stability and reactivity. The propanoic acid group introduces carboxylic acid functionality, which is crucial for various chemical reactions and biological interactions. This combination makes the compound highly versatile in both synthetic and biological contexts.

Recent studies have highlighted the potential of 2-methyl-2-(1H-pyrazol-4-yl)propanoic acid as a lead compound in drug discovery. Its ability to act as a ligand for various protein targets has been explored in the context of treating diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, researchers have reported that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response.

In addition to its pharmacological applications, 2-methyl-2-(1H-pyrazol-4-yl)propanoic acid has been utilized as an intermediate in the synthesis of more complex molecules. Its reactivity under various conditions allows chemists to construct diverse structures with high precision. For example, the compound can undergo nucleophilic substitution or coupling reactions to form new bonds, making it an invaluable tool in modern organic synthesis.

The synthesis of 2-methyl-2-(1H-pyrazol-4-yl)propanoic acid involves a multi-step process that typically begins with the preparation of the pyrazole ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. These methods often employ transition metal catalysts or biocatalysts to achieve higher yields and better selectivity.

From an analytical standpoint, 2-methyl-2-(1H-pyrazol-4-yl)propanoic acid can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide critical insights into the compound's structure, purity, and stability under different conditions.

In conclusion, 2-methyl-2-(1H-pyrazol-4-ylium)propanoic acid (CAS No. 1781143-87-) stands out as a significant molecule in contemporary chemical research. Its unique properties, combined with recent advancements in its synthesis and application, position it as a key player in both academic and industrial settings. As research continues to uncover new potentials for this compound, its role in drug discovery and synthetic chemistry is expected to grow even further.